Cas no 2287261-74-7 (1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid
• CAS No: 2287261-74-7
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6376795
• PubChem ID: 137942828
• Update Time: 2025-10-30

1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287261-74-7
• EN300-6748033
• 1-[(benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid

• Inchi： 1S/C13H15NO4/c1-9-7-11(12(15)16)14(9)13(17)18-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,15,16)
• InChI Key： OIUUAIKDSHHKIM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid (CAS: 2287261-74-7)

The compound 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid (CAS: 2287261-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly due to their conformational rigidity and ability to modulate biological targets. The specific compound, 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid, serves as a key intermediate in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors. Its structural features make it a valuable scaffold for the development of novel therapeutics targeting various diseases.

One of the most notable advancements in the study of this compound is its application in the synthesis of selective inhibitors for enzymes such as dipeptidyl peptidase-4 (DPP-4) and other serine proteases. Researchers have demonstrated that modifications to the benzyloxycarbonyl (Cbz) protecting group and the methyl substituent on the azetidine ring can significantly influence the compound's binding affinity and selectivity. These findings open new avenues for the design of more potent and specific enzyme inhibitors.

In addition to its role in enzyme inhibition, 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid has been investigated for its potential in peptide-based drug delivery systems. The compound's ability to enhance the stability and bioavailability of peptide drugs has been demonstrated in preclinical studies, suggesting its utility in improving the pharmacokinetic profiles of therapeutic peptides. This is particularly relevant in the context of developing treatments for metabolic disorders and neurodegenerative diseases.

Further research has explored the compound's mechanism of action at the molecular level. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and X-ray crystallography, have provided insights into the conformational dynamics of the azetidine ring and its interactions with biological targets. These studies have revealed that the compound's rigid structure contributes to its high binding affinity, while the Cbz group facilitates interactions with hydrophobic pockets in target proteins.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid for clinical applications. Recent efforts have focused on developing more efficient synthetic routes and exploring greener chemistry approaches to reduce the environmental impact of its production. Additionally, ongoing studies are investigating the compound's safety profile and potential off-target effects to ensure its suitability for therapeutic use.

In conclusion, 1-[(Benzyloxy)carbonyl]-4-methylazetidine-2-carboxylic acid (CAS: 2287261-74-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications in enzyme inhibition and peptide drug delivery highlight its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its incorporation into novel drug candidates.